N-(4-Piperidin-1-ylmethyl-phenyl)-succinamic acid
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Overview
Description
N-(4-Piperidin-1-ylmethyl-phenyl)-succinamic acid is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.36 g/mol. The purity is usually 95%.
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Scientific Research Applications
ESR Probing of Macromolecules
N-(4-Piperidin-1-ylmethyl-phenyl)-succinamic acid derivatives are used in electron spin resonance (ESR) studies of enzymes like α-chymotrypsin. The spin-labelled esters derived from this compound help in understanding the functional dynamics and structural changes within enzyme active sites (Kosman, Hsia, & Piette, 1969).
Development of Beta(3) Agonists
A series of compounds, including N-(4-Piperidin-1-ylmethyl-phenyl) derivatives, have been synthesized and evaluated for their activity on the human beta(3)-adrenergic receptor. These studies contribute to the development of potential treatments for conditions like obesity and diabetes (Hu et al., 2001).
Solid-Phase Peptide Synthesis
This compound has also found application in solid-phase peptide synthesis. Specifically, derivatives of this compound are used as anchoring linkages in the synthesis of protected peptide segments (Rabanal, Giralt, & Albericio, 1992).
Exploration in Antidepressant Development
Certain derivatives of this compound have been involved in the biosynthesis and identification of metabolites of novel antidepressants, contributing to the understanding of drug metabolism and the development of effective treatments for depression (Uldam et al., 2011).
Synthesis of Novel Inhibitors
Compounds related to this compound have been synthesized and evaluated as inhibitors in various biological processes, contributing to potential therapeutic applications in areas like pain management and central nervous system disorders (Ahn et al., 2007).
Mechanism of Action
Target of Action
The primary target of N-(4-Piperidin-1-ylmethyl-phenyl)-succinamic acid is Squalene–hopene cyclase , an enzyme found in Alicyclobacillus acidocaldarius subsp. acidocaldarius . This enzyme plays a crucial role in the biosynthesis of hopanoids, which are pentacyclic triterpenoids that contribute to the stability of bacterial membranes .
Properties
IUPAC Name |
4-oxo-4-[4-(piperidin-1-ylmethyl)anilino]butanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c19-15(8-9-16(20)21)17-14-6-4-13(5-7-14)12-18-10-2-1-3-11-18/h4-7H,1-3,8-12H2,(H,17,19)(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVFFRVXULOXBST-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)NC(=O)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601179141 |
Source
|
Record name | Butanoic acid, 4-oxo-4-[[4-(1-piperidinylmethyl)phenyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601179141 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
510764-96-2 |
Source
|
Record name | Butanoic acid, 4-oxo-4-[[4-(1-piperidinylmethyl)phenyl]amino]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=510764-96-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Butanoic acid, 4-oxo-4-[[4-(1-piperidinylmethyl)phenyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601179141 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.